Cas no 79548-62-2 (cynanchoside C1)

cynanchoside C1 structure

cynanchoside C1 structure

Product Name:cynanchoside C1

CAS No:79548-62-2

Molecular Formula:C₄₉H₇₈O₁₅

Molecular Weight:907.135

CID:2031656

PubChem ID:3055206

cynanchoside C1 Properties

Names and Identifiers

- cynanchoside C1
- InChIKey： DNOLGGAOXNIEOS-UHFFFAOYSA-N
- Inchi： InChI=1S/C49H78O15/c1-25(2)26(3)19-39(51)62-38-24-37-46(8)16-14-32(20-31(46)13-17-48(37,53)49(54)18-15-33(27(4)50)47(38,49)9)61-40-22-35(56-11)44(29(6)59-40)64-42-23-36(57-12)45(30(7)60-42)63-41-21-34(55-10)43(52)28(5)58-41/h13,19,25,28-30,32-38,40-45,52-54H,14-18,20-24H2,1-12H3
- SMILES： CC1C(C(CC(O1)OC2C(OC(CC2OC)OC3C(OC(CC3OC)OC4CCC5(C6CC(C7(C(CCC7(C6(CC=C5C4)O)O)C(=O)C)C)OC(=O)C=C(C)C(C)C)C)C)C)OC)O

Computed Properties

Exact Mass: 906.53407178g/mol
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 15
Rotatable Bond Count: 14
Monoisotopic Mass: 906.53407178g/mol
Heavy Atom Count: 64
Complexity: 1740
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 20
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Covalently-Bonded Unit Count: 1
XLogP3: 4.4
Topological Polar Surface Area: 187Å²

cynanchoside C1 Related Literature

1. A time-dependent density functional theory investigation on the nature of the electronic transitions involved in the nonlinear optical response of [Ru(CF3CO2)3T] (T = 4′-(C6H4-p-NBu2)-2,2′:6′,2″-terpyridine)

Filippo De Angelis,Simona Fantacci,Antonio Sgamelotti,Franco Cariati,Dominique Roberto,Francesca Tessore,Renato Ugo Dalton Trans., 2006, 852-859
2. On the composition of Danish butter

Analyst, 1900,25, 199-201
3. Contents list

Chem. Commun., 2017,53, 7853-7860
4. Selective switching of multiple plexcitons in colloidal materials: directing the energy flow at the nanoscale†

Nicola Peruffo,Gabriel Gil,Fabrizio Mancin Nanoscale, 2021,13, 6005-6015
5. An all-female graduate student organization participating in chemistry outreach: a case study characterizing leadership in the community of practice

Stephanie Santos-Díaz,Marcy H. Towns Chem. Educ. Res. Pract., 2021,22, 532-553
6. Back cover

Phys. Chem. Chem. Phys., 2009,11, 4419-4420
7. Front cover

Chem. Commun., 2021,57, 11723-11723
8. Cellulose modification by polymer grafting: a review

Mona Semsarilar,James T. Guthrie,Sébastien Perrier Chem. Soc. Rev., 2009,38, 2046-2064
9. First-principles calculations of oxygen interstitials in corundum: a site symmetry approach†

Robert A. Evarestov,Alexander Platonenko,Denis Gryaznov,Yuri F. Zhukovskii Phys. Chem. Chem. Phys., 2017,19, 25245-25251
10. Tuning the anion binding properties of lanthanide receptors to discriminate nucleoside phosphates in a sensing array†

Sarah H. Hewitt,Georgina Macey,Romain Mailhot,Mark R. J. Elsegood,Fernanda Duarte,Alan M. Kenwright,Stephen J. Butler Chem. Sci., 2020,11, 3619-3628

Related Categories

Natural Products and Extracts Plant Extracts Plant based Orthosia guilleminiana

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